Cas no 2248364-17-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methylcyclohex-3-ene-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methylcyclohex-3-ene-1-carboxylate
• CAS No: 2248364-17-0
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 5762479
• PubChem ID: 165723846
• Update Time: 2025-06-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methylcyclohex-3-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248364-17-0
• EN300-6514053
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methylcyclohex-3-ene-1-carboxylate

• Inchi： 1S/C16H15NO4/c1-10-6-8-11(9-7-10)16(20)21-17-14(18)12-4-2-3-5-13(12)15(17)19/h2-6,11H,7-9H2,1H3
• InChI Key： IGAAWRGOHGHUOO-UHFFFAOYSA-N
• SMILES： O(C(C1CC=C(C)CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 285.10010796g/mol
• Monoisotopic Mass: 285.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methylcyclohex-3-ene-1-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methylcyclohex-3-ene-1-carboxylate (CAS No. 2248364-17-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methylcyclohex-3-ene-1-carboxylate (CAS No. 2248364-17-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a 1,3-dioxo-isoindole moiety linked to a 4-methylcyclohex-3-ene-1-carboxylate group, which contributes to its distinct physicochemical properties. This compound has garnered attention in pharmaceutical and material science research due to its potential applications in drug design, polymer chemistry, and functional materials.

In recent years, the demand for innovative heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methylcyclohex-3-ene-1-carboxylate has surged, driven by advancements in targeted drug delivery and green chemistry. Researchers are particularly interested in its role as a building block for biocompatible polymers or as a precursor for small-molecule therapeutics. The compound’s CAS No. 2248364-17-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methylcyclohex-3-ene-1-carboxylate typically involves multi-step organic reactions, including esterification and cyclization processes. Its isoindole-1,3-dione core is structurally analogous to phthalimide derivatives, which are known for their bioactivity in medicinal chemistry. This similarity has led to investigations into its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine.

From an industrial perspective, the compound’s 4-methylcyclohexene segment offers opportunities in catalysis and material stabilization. Its unsaturated cyclohexene ring can participate in Diels-Alder reactions, making it valuable for creating high-performance polymers. Additionally, its ester linkage provides hydrolytic stability, a feature highly sought after in sustainable material development.

Environmental and regulatory considerations are also critical when discussing CAS No. 2248364-17-0. The compound’s biodegradability and toxicity profile are under scrutiny, especially as industries shift toward eco-friendly alternatives. Computational modeling and QSAR studies are often employed to predict its environmental impact, a topic frequently queried in scientific forums and patent literature.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methylcyclohex-3-ene-1-carboxylate represents a versatile compound with broad interdisciplinary appeal. Its structural complexity and functional groups make it a subject of ongoing research, particularly in drug discovery and advanced material science. As the scientific community continues to explore its applications, CAS No. 2248364-17-0 remains a keyword of significant interest in both academic and industrial settings.